(4,4-Dimethyl-cyclohexyl)-acetic acid methyl ester

• IUPAC Name: methyl 2-(4,4-dimethylcyclohexyl)acetate
• InChI: InChI=1S/C11H20O2/c1-11(2)6-4-9(5-7-11)8-10(12)13-3/h9H,4-8H2,1-3H3
• InChI Key: GDZXZUMBOAQHIK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(CC1)CC(=O)OC)C
• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol

Description

(4,4-Dimethyl-cyclohexyl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H20O2 and its molecular weight is 184.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of the above alkene (100 mg, 0.54 mmol) in a mixture of ethyl acetate-methanol (0.8 mL, 1:1) was added Pd—C (10 mg, 20% on activated carbon) and the resultant mixture was stirred under hydrogen pressure (50 psi) for 2 h in a resealable glass pressure vessel equipped with a manometer and pressure valve. The catalyst was filtered off using a pad of Celite® and the Celite® pad was washed with an ethyl acetate-methanol mixture (1:1, about 10 mL). The combined filtrate was concentrated under reduced pressure to give the desired (4,4-dimethyl-cyclohexyl)-acetic acid methyl ester (80 mg).